Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate

• Molecular Formula: C14H9Cl2FN2O3
• Molecular Weight: 343.1 g/mol
• IUPAC Name: methyl 3-[(2,6-dichloro-5-fluoropyridine-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H9Cl2FN2O3/c1-22-14(21)7-3-2-4-8(5-7)18-13(20)9-6-10(17)12(16)19-11(9)15/h2-6H,1H3,(H,18,20)
• InChI Key: TZKWNTVXIOMZQC-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=C(N=C2Cl)Cl)F

Description

Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate, also known as DCF-MBO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential for use in various applications.

Scientific Research Applications

Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate has been used in various scientific research applications, including as a fluorescent probe for detecting zinc ions in biological systems, as a fluorescent sensor for detecting hydrogen sulfide in living cells, and as a photosensitizer for photodynamic therapy of cancer.

Mechanism of Action

The mechanism of action of Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate in its various applications is based on its ability to interact with specific targets in biological systems. For example, in the case of its use as a fluorescent probe for detecting zinc ions, Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate binds to zinc ions and undergoes a significant increase in fluorescence intensity, allowing for the detection of zinc ions in biological samples.
Biochemical and Physiological Effects
Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate has been shown to have minimal toxic effects on living cells and exhibits good biocompatibility. It has also been shown to have a high binding affinity for specific targets in biological systems, making it a promising candidate for various applications in the field of biomedicine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate in lab experiments is its high sensitivity and selectivity for specific targets. However, one of the limitations of using Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate is its relatively high cost compared to other fluorescent probes.

Future Directions

There are several future directions for the use of Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate in scientific research. One potential application is in the development of new fluorescent probes for detecting other metal ions in biological systems. Another potential application is in the development of new photosensitizers for photodynamic therapy of cancer. Additionally, further research is needed to optimize the synthesis method of Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate to reduce its cost and increase its yield.

Synthesis Methods

The synthesis of Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate involves the reaction of 2,6-dichloro-5-fluoro-3-pyridinecarboxylic acid with methyl 3-aminobenzoate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-(dimethylamino)pyridine (DMAP). The resulting compound is then purified using column chromatography to obtain pure Methyl3-{[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]amino}benzoate.